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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Butanesultam, systematically known as thiazinane 1,1-dioxide, is a heterocyclic organic
compound containing a six-membered ring with nitrogen and sulfur atoms. As a cyclic
sulfonamide, its unique structural and chemical characteristics make it a molecule of interest in
medicinal chemistry and synthetic organic chemistry. This technical guide provides a
comprehensive overview of the core chemical properties and structural features of 1,4-
butanesultam, intended to serve as a foundational resource for professionals in research and
drug development.

Chemical Structure and Identification

The structural framework of 1,4-butanesultam consists of a saturated six-membered ring
containing one sulfur atom, one nitrogen atom, and four carbon atoms. The sulfur atom is fully
oxidized, forming a sulfonyl group, which significantly influences the molecule's chemical
behavior.

Key Identifiers:
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Identifier Value

IUPAC Name thiazinane 1,1-dioxide

CAS Number 37441-50-2

Molecular Formula C4HaNO:2S

SMILES C1CCS(=0)(=O)N1

InChl Key DNGMYXZLIJIGHHOM-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of 1,4-butanesultam is presented below. It
Is important to distinguish 1,4-butanesultam from the similarly named but structurally distinct
compound, 1,4-butane sultone, which is a cyclic ester of a sulfonic acid.

Property Value for 1,4-Butanesultam Notes
Molecular Weight 135.19 g/mol
Melting Point 113.0to 117.0 °C [1]

Boiling Point

Data not available

For comparison, 1,4-butane
sultone has a boiling point of
>165 °C at 25 mmHg.[2][3]

Density

Data not available

For comparison, 1,4-butane
sultone has a density of 1.331
g/mL at 25 °C.[2]

Solubility

Data not available

Cyclic sulfonamides generally
exhibit varied solubility in
organic solvents. For
comparison, 1,4-butane
sultone is soluble in chloroform

and methanol.[4]

Physical State

Solid at room temperature
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Synthesis of 1,4-Butanesultam

While a specific, detailed experimental protocol for the synthesis of 1,4-butanesultam is not
readily available in the reviewed literature, a general and plausible synthetic route can be
inferred from the synthesis of substituted 1,2-thiazinane-1,1-dioxides.[5] This common method
involves the cyclization of an appropriate amino alcohol.

A logical synthetic pathway for 1,4-butanesultam would start from 4-amino-1-butanol. The
synthesis can be conceptualized in the following two main steps:

» Sulfonylation: The amino group of 4-amino-1-butanol is reacted with a sulfonylating agent,
such as a sulfonyl chloride, in the presence of a base to form a linear sulfonamide
intermediate.

 Intramolecular Cyclization: The terminal hydroxyl group of the sulfonamide intermediate then
undergoes an intramolecular nucleophilic substitution to displace a leaving group on the
sulfur atom (or a related cyclization strategy is employed), forming the six-membered sultam
ring.

Below is a diagram illustrating this conceptual synthetic workflow.
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Conceptual Synthesis of 1,4-Butanesultam

Sulfonylating Agent

4-Amino-1-butanol (e.9., R-SO2C))

Sulfonylation

Linear Sulfonamide Intermediate

Intramolecular Cyclization

(Base-mediated)

1,4-Butanesultam

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 1,4-butanesultam.

Reactivity and Potential Applications

Cyclic sulfonamides, or sultams, are known to be versatile intermediates in organic synthesis.
The nitrogen atom of the sulfonamide can be deprotonated to form an anion, which can then be
alkylated or undergo other reactions.[5] This allows for the introduction of various substituents
onto the nitrogen atom, providing a route to a library of N-substituted 1,4-butanesultam

derivatives.
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The structural motif of 1,4-butanesultam is of interest in medicinal chemistry. Sulfonamides
are a well-established class of pharmacophores found in a wide range of therapeutic agents.
The cyclic nature of 1,4-butanesultam imparts conformational rigidity compared to its acyclic
counterparts, which can be advantageous in drug design for optimizing binding to biological
targets. While no specific signaling pathways involving 1,4-butanesultam have been detailed
in the surveyed literature, its structural similarity to other bioactive cyclic sulfonamides suggests
potential applications in the development of novel therapeutic agents.

The general reactivity of the sultam nitrogen is depicted in the following diagram:

General Reactivity of 1,4-Butanesultam

1,4-Butanesultam Base

Deprotonation

Sultam Anion Electrophile (e.g., Alkyl Halide)

N-Alkylation

N-Substituted
1,4-Butanesultam
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Caption: N-Alkylation pathway for 1,4-butanesultam.
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Conclusion

1,4-Butanesultam is a foundational cyclic sulfonamide with potential for further exploration in
synthetic and medicinal chemistry. This guide has summarized its key structural and known
physicochemical properties. While some experimental data, such as boiling point and density,
are not readily available, the provided information on its structure, melting point, and a
plausible synthetic route offers a solid starting point for researchers. The reactivity of the sultam
nitrogen presents opportunities for the synthesis of a diverse range of derivatives for further
investigation in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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